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Compound of Interest

Compound Name: O-(4-Nitrophenyl)hydroxylamine

Cat. No.: B1317035 Get Quote

Application Notes and Protocols for O-(4-
Nitrophenyl)hydroxylamine
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling and disposal of O-(4-
Nitrophenyl)hydroxylamine (CAS No. 33543-55-4). Adherence to these protocols is crucial to

ensure personnel safety and minimize environmental impact.

Compound Information and Hazard Summary
O-(4-Nitrophenyl)hydroxylamine is a chemical intermediate used in laboratory research.[1] It

is a solid substance with a molecular weight of 154.12 g/mol .[1][2] This compound is classified

as toxic if swallowed, in contact with skin, or if inhaled.[2][3] It is also toxic to aquatic life with

long-lasting effects.[2][3]

Table 1: Physicochemical and Hazard Data for O-(4-Nitrophenyl)hydroxylamine
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Property Value Reference

CAS Number 33543-55-4 [3]

Molecular Formula C₆H₆N₂O₃ [1][2]

Molecular Weight 154.12 g/mol [1][2]

Physical Form Solid [4]

GHS Hazard Statements H301: Toxic if swallowed [2][3]

H311: Toxic in contact with

skin
[2][3]

H331: Toxic if inhaled [2][3]

H411: Toxic to aquatic life with

long lasting effects
[2][3]

Signal Word Danger [2][3]

Experimental Protocols: Safe Handling
Strict adherence to the following protocols is mandatory when working with O-(4-
Nitrophenyl)hydroxylamine.

2.1. Personal Protective Equipment (PPE)

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[3]

Skin Protection: Wear chemical-impermeable and fire/flame-resistant clothing and gloves.[3]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with a suitable particle filter.[3]

2.2. Engineering Controls

Work in a well-ventilated area, preferably within a chemical fume hood.[3][5]
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Ensure an eyewash station and safety shower are readily accessible.[5]

2.3. Handling Procedures

Avoid the formation of dust and aerosols.[3][5]

Do not breathe mist, gas, or vapors.[3]

Avoid contact with skin and eyes.[3]

Do not eat, drink, or smoke when using this product.[3]

Wash hands thoroughly after handling.[3]

Remove and wash contaminated clothing before reuse.[3]

2.4. Storage

Store in a cool, dry, and well-ventilated place.[3][6]

Keep the container tightly closed.[3][6]

Store locked up.[3]

Recommended storage temperature is between 2°C and 8°C.[1]

Incompatible materials include strong oxidizing agents and strong bases.[6]

Emergency Procedures
3.1. First-Aid Measures

If Swallowed: Get emergency medical help immediately. Rinse mouth.[3]

If on Skin: Wash with plenty of water. Take off immediately all contaminated clothing and

wash it before reuse. Get emergency medical help immediately.[3]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[3] If

breathing is difficult, give oxygen. If not breathing, give artificial respiration.[3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-W012469/O-4-Nitrobenzyl-hydroxylamine-hydrochloride-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/p-nitrophenoxyamine-pd180521132987.html
https://file.medchemexpress.com/batch_PDF/HY-W012469/O-4-Nitrobenzyl-hydroxylamine-hydrochloride-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/p-nitrophenoxyamine-pd180521132987.html
https://www.echemi.com/sds/p-nitrophenoxyamine-pd180521132987.html
https://www.echemi.com/sds/p-nitrophenoxyamine-pd180521132987.html
https://www.echemi.com/sds/p-nitrophenoxyamine-pd180521132987.html
https://www.echemi.com/sds/p-nitrophenoxyamine-pd180521132987.html
https://www.echemi.com/sds/p-nitrophenoxyamine-pd180521132987.html
https://www.fishersci.com/store/msds?partNumber=AAL0586106&productDescription=O-4-NTROBENZL+HYDRXYLAM+98+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/p-nitrophenoxyamine-pd180521132987.html
https://www.fishersci.com/store/msds?partNumber=AAL0586106&productDescription=O-4-NTROBENZL+HYDRXYLAM+98+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/p-nitrophenoxyamine-pd180521132987.html
https://www.biosynth.com/p/FN143791/33543-55-4-o-4-nitrophenylhydroxylamine
https://www.fishersci.com/store/msds?partNumber=AAL0586106&productDescription=O-4-NTROBENZL+HYDRXYLAM+98+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/p-nitrophenoxyamine-pd180521132987.html
https://www.echemi.com/sds/p-nitrophenoxyamine-pd180521132987.html
https://www.echemi.com/sds/p-nitrophenoxyamine-pd180521132987.html
https://www.echemi.com/sds/p-nitrophenoxyamine-pd180521132987.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If in Eyes: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[6]

3.2. Accidental Release Measures

Evacuate personnel to a safe area.[3]

Wear appropriate personal protective equipment.[3]

Avoid dust formation.[3]

Sweep up the spilled material and shovel it into a suitable container for disposal.[6]

Prevent the product from entering drains.[5]

Disposal Protocol
Dispose of contents and containers in accordance with local, regional, and national regulations.

[3] The product should be sent to an appropriate treatment and disposal facility.[3] Do not

empty into drains.[6]

Diagram 1: Workflow for Safe Handling and Disposal of O-(4-Nitrophenyl)hydroxylamine
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Start: Handling O-(4-Nitrophenyl)hydroxylamine

1. Don Personal Protective Equipment (PPE)
- Safety Goggles

- Impermeable Gloves
- Protective Clothing

- Respirator (if needed)

2. Handling in Controlled Environment
- Chemical Fume Hood

- Avoid Dust/Aerosol Formation
- No Eating, Drinking, or Smoking

3. Proper Storage
- Cool, Dry, Well-Ventilated Area

- Tightly Closed Container
- Store Locked Up

4. Accidental Spill?

Potential Event

6. Waste Generation

5. Spill Response
- Evacuate Area

- Wear PPE
- Contain and Collect Spill

- Decontaminate Area

Yes

No

7. Disposal
- Collect in Labeled, Sealed Container

- Dispose via Approved Hazardous Waste Facility
- Follow Local/National Regulations

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of O-(4-Nitrophenyl)hydroxylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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